BENGHE Methodological & Application

Check Availability & Pricing

Application Note: High-Throughput ABTS Assay
for Antioxidant Screening

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: ABTS diammonium salt
CAS No.: 1576-37-0
Cat. No.: B1667969
Get Quote
. J
Introduction

The search for novel antioxidant compounds is a critical endeavor in the fields of drug
discovery, nutraceuticals, and food science. Antioxidants can mitigate the cellular damage
caused by free radicals, which are implicated in numerous chronic diseases and aging
processes.[1][2] High-Throughput Screening (HTS) provides a rapid and efficient platform for
evaluating large libraries of compounds for their antioxidant potential.[1][3] The 2,2'-azino-bis(3-
ethylbenzothiazoline-6-sulfonic acid) or ABTS assay is a widely adopted method for this
purpose. It is an electron transfer (ET) based assay, valued for its simplicity, robustness, and
applicability to both hydrophilic and lipophilic antioxidants.[1][4][5]

Assay Principle

The ABTS assay is based on the ability of antioxidant molecules to quench the stable, blue-
green ABTS radical cation (ABTSe+).[6][7] This radical is generated by the oxidation of ABTS
with a strong oxidizing agent, such as potassium persulfate.[5][8] The ABTSe+ radical has a
characteristic absorbance spectrum with a maximum at 734 nm.[6] When an antioxidant is
introduced, it donates an electron or a hydrogen atom to the ABTSe+, reducing it back to its
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colorless neutral form.[6][7] The resulting decolorization is proportional to the concentration and
potency of the antioxidant in the sample.[6] This reduction in absorbance is measured
spectrophotometrically to quantify the total antioxidant capacity.

Experimental Protocols

This section provides a detailed methodology for performing the ABTS assay in a 96-well
microplate format, suitable for high-throughput screening.

1. Materials and Reagents

o ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) diammonium salt)[9]
o Potassium persulfate (K2S20s)[4]

e Trolox (6-hydroxy-2,5,7,8-tetramethylchroman-2-carboxylic acid) for standard curve[4][9]
» Phosphate Buffered Saline (PBS) or Ethanol, depending on sample solubility[4]

e Test compounds

o 96-well clear, flat-bottom microplates[6]

o Microplate reader capable of measuring absorbance at 734 nm[4][6]

o Multichannel pipette

2. Reagent Preparation

a. ABTS Stock Solution (7 mM):

» Dissolve 38.4 mg of ABTS diammonium salt in 10 mL of deionized water. This solution
should be stored in the dark.

b. Potassium Persulfate Solution (2.45 mM):

» Dissolve 6.6 mg of potassium persulfate in 10 mL of deionized water. This solution should be
prepared fresh.[4]
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. ABTSe+ Radical Cation Working Solution:

Mix the 7 mM ABTS stock solution and the 2.45 mM potassium persulfate solution in equal
volumes (e.g., 5 mL of each).[4][10]

Allow the mixture to stand in the dark at room temperature for 12-16 hours before use. This
allows for the complete generation of the radical cation.[4][7]

Before the assay, dilute the ABTSe+ solution with a suitable solvent (e.g., ethanol or PBS) to
an absorbance of 0.70 (£ 0.02) at 734 nm.[6][11] This is the final working solution.

. Trolox Standard Solutions:

Prepare a 1 mM stock solution of Trolox in a suitable solvent. From this stock, prepare a
series of standard solutions by serial dilution (e.g., ranging from 12.5 uM to 400 uM) for
generating a standard curve.[9]

. Sample Preparation:

Dissolve test compounds in a suitable solvent (e.g., ethanol, DMSO, or PBS) to create stock
solutions.[11]

Perform serial dilutions to obtain a range of concentrations for testing.
. Assay Procedure (96-Well Plate)

Plate Layout: Designate wells for blanks (solvent only), negative controls (ABTSe+ solution +
solvent), standards (Trolox dilutions), and test samples. It is recommended to run all samples
in triplicate.[9]

Add Samples/Standards: Add 10 pL of the appropriate sample, standard, or blank solvent to
each well of the 96-well plate.[11]

Initiate Reaction: Add 190 pL of the diluted ABTSe+ working solution to all wells.[11][12]

Incubation: Mix the plate gently for a few seconds. Incubate the plate at room temperature
for 5-6 minutes in the dark.[2][10] Note: The optimal incubation time can vary depending on
the compounds being tested.[12][13]
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o Measure Absorbance: Read the absorbance of the plate at 734 nm using a microplate
reader.[6][11]

4. Data Analysis

» Calculate Percentage Inhibition: The antioxidant activity is calculated as the percentage of
ABTSe+ radical scavenging using the following formula: % Inhibition = [ (Abs_control -
Abs_sample) / Abs_control ] * 100[11]

o Abs_control: Absorbance of the negative control (ABTSe+ solution + solvent).
o Abs_sample: Absorbance of the sample or standard.

o Determine ICso Values: Plot the percentage inhibition against the concentration of the test
compounds. The ICso value, which is the concentration of the sample required to inhibit 50%
of the ABTSe+ radicals, can be determined from the graph using regression analysis.[10][14]

o Calculate Trolox Equivalent Antioxidant Capacity (TEAC):

o Generate a standard curve by plotting the percentage inhibition against the concentration
of the Trolox standards.

o The TEAC value of a sample is calculated by comparing its percentage inhibition to the
Trolox standard curve and is expressed as UM of Trolox equivalents per pg/mL or uM of
the sample.

Data Presentation

Quantitative data should be organized for clarity and easy comparison.

Table 1: Reagent and Sample Volumes for 96-Well Plate Assay
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Blank Control
Component . Standard Sample
(Solvent) (Negative)
Sample/Standard
10 pL 10 pL 10 pL 10 pL
/Solvent
ABTSe+ Working
) 190 pL 190 pL 190 pL 190 pL
Solution
Total Volume 200 pL 200 pL 200 pL 200 pL

Table 2: Example Trolox Standard Curve Data

Trolox Conc. (M)

Avg. Absorbance (734 nm) % Inhibition

0 (Control) 0.705 0.0%

125 0.612 13.2%
25 0.520 26.2%
50 0.355 49.6%
100 0.181 74.3%
200 0.055 92.2%
400 0.021 97.0%

Table 3: Key HTS Assay Performance Parameters
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Parameter Description Recommended Value

A statistical measure of assay

71 fact quality, indicating the = 0.4 (A value between 0.5 and
'-factor
separation between positive 1.0 is considered excellent)[1]
and negative controls.
Relative Standard Deviation, a
%RSD measure of precision for < 15% (For HTS assays)

replicate measurements.

The concentration range over )
) ] Determined from the standard
] which the assay response is o
Linear Range ] i curve (e.g., 10-90% inhibition)
directly proportional to the o

analyte concentration.

The concentration of a
compound that causes 50%

ICs0/ ECso o _ Compound-specific
inhibition of the ABTS radical.

[1]

Trolox Equivalent Antioxidant

Capacity, expresses the N
TEAC o ) Compound-specific

antioxidant capacity of a

sample relative to Trolox.[4]

Visualizations

Diagram 1: ABTS Assay Principle
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Caption: Principle of the ABTS radical cation decolorization assay.

Diagram 2: HTS Experimental Workflow
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Caption: Workflow for the microwell plate-based ABTS HTS assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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